Cas no 2034283-63-9 (1-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione)

• Product Name: 1-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• CAS No: 2034283-63-9
• MF: C₂₀H₁₉BrN₄O₃
• MW: 443.293863534927
• CID: 5550577
• Update Time: 2025-06-08

1-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

• Inchi： 1S/C20H19BrN4O3/c21-15-10-14(11-22-12-15)19(27)23-8-6-16(7-9-23)24-13-18(26)25(20(24)28)17-4-2-1-3-5-17/h1-5,10-12,16H,6-9,13H2
• InChI Key： BRHGZSMIVOCUTE-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCN(C(C3=CC(Br)=CN=C3)=O)CC2)CC(=O)N1C1=CC=CC=C1

Additional information on 1-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

Introduction to 1-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione (CAS No. 2034283-63-9)

The compound 1-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. This heterocyclic compound features a unique arrangement of functional groups, including a 5-bromopyridine moiety and a piperidine ring, which contribute to its versatile reactivity and biological activity. The presence of an imidazolidine-2,4-dione core further enhances its utility as a building block for synthesizing more intricate pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional scaffolds in the design of novel therapeutic agents. The bromopyridine substituent, in particular, is a well-known pharmacophore that has been extensively explored for its ability to interact with various biological targets. Its electron-withdrawing nature and halogen bond-forming capabilities make it an attractive component in the development of small-molecule inhibitors and modulators. The piperidine ring, on the other hand, is commonly found in many approved drugs due to its favorable pharmacokinetic properties and ability to enhance oral bioavailability.

The phenyl group attached to the imidazolidine ring adds another layer of complexity to the molecule, influencing its electronic properties and potential interactions with biological receptors. This combination of structural elements makes 1-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione a promising candidate for further investigation in various therapeutic areas. For instance, studies have suggested that such compounds may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them relevant for the development of anti-inflammatory drugs.

In addition to its potential therapeutic applications, this compound has also been studied for its role as a key intermediate in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to modify the molecule and explore new derivatives. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of analogs is often required to optimize biological activity.

One of the most intriguing aspects of 1-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. The ability to design molecules that selectively target specific kinases has been a major focus in pharmaceutical research over the past few decades. The structural features of this compound make it an attractive candidate for further exploration in this area.

Recent computational studies have demonstrated that the bromopyridine and phenyl groups can engage in favorable interactions with key residues on kinase active sites. These interactions could lead to the development of potent inhibitors with improved selectivity and reduced side effects. Furthermore, the imidazolidine-2,4-dione core provides a rigid framework that can be fine-tuned to optimize binding affinity. These findings underscore the importance of structure-based drug design approaches in leveraging compounds like 1-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione for developing novel kinase inhibitors.

Another area where this compound shows promise is in the development of antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of new classes of antimicrobial drugs. The unique structural features of 1-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione make it a potential candidate for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

Investigations into the antimicrobial activity of derivatives of this compound have revealed promising results in vitro. These studies have shown that certain modifications can enhance potency against Gram-positive and Gram-negative bacteria while maintaining good selectivity over human cells. Such findings highlight the need for further exploration into this class of compounds as alternatives or complements to existing antibiotics.

The synthesis of 1-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to access such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and modular construction strategies have enabled chemists to assemble these complex scaffolds with greater ease than previously possible.

The ability to synthesize this compound on a scalable basis is crucial for its further development as a pharmaceutical lead or intermediate. Industrial-scale production will be essential for conducting comprehensive biological evaluations and moving towards clinical trials if promising results are obtained. Collaborative efforts between synthetic chemists and biologists will be key to realizing this goal.

In conclusion, 1-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yll]-3-pheno/imidazolidinedione (CAS No. 2034283 63 9) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery across multiple therapeutic areas. Further research into its biological activity and synthetic accessibility will undoubtedly lead to new insights and potentially novel therapeutic agents that address unmet medical needs.